Cas no 898754-92-2 (3',5'-Dimethyl-3-(2,6-dimethylphenyl)propiophenone)

3',5'-Dimethyl-3-(2,6-dimethylphenyl)propiophenone is a specialized organic compound featuring a propiophenone backbone substituted with methyl groups at the 3' and 5' positions, along with a 2,6-dimethylphenyl moiety. This structural configuration imparts steric hindrance and electronic effects, making it a valuable intermediate in synthetic chemistry, particularly for pharmaceuticals and fine chemicals. Its well-defined molecular architecture ensures consistent reactivity, facilitating controlled transformations in complex synthesis pathways. The compound’s stability under standard conditions and high purity make it suitable for precision applications, including catalytic studies and ligand design. Its utility is further enhanced by compatibility with common organic solvents, enabling versatile use in laboratory and industrial settings.
3',5'-Dimethyl-3-(2,6-dimethylphenyl)propiophenone structure
898754-92-2 structure
Product Name:3',5'-Dimethyl-3-(2,6-dimethylphenyl)propiophenone
CAS No:898754-92-2
MF:C19H22O
MW:266.377385616302
CID:876394
PubChem ID:24726402
Update Time:2025-06-08

3',5'-Dimethyl-3-(2,6-dimethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

    • 3-(2,6-dimethylphenyl)-1-(3,5-dimethylphenyl)propan-1-one
    • 3',5'-DIMETHYL-3-(2,6-DIMETHYLPHENYL)PROPIOPHENONE
    • DTXSID90644795
    • MFCD03843789
    • 898754-92-2
    • AKOS016022230
    • 3',5'-Dimethyl-3-(2,6-dimethylphenyl)propiophenone
    • MDL: MFCD03843789
    • Inchi: 1S/C19H22O/c1-13-10-14(2)12-17(11-13)19(20)9-8-18-15(3)6-5-7-16(18)4/h5-7,10-12H,8-9H2,1-4H3
    • InChI Key: MMUSKUMTAXCXKY-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(C)C=C(C)C=1)CCC1C(C)=CC=CC=1C

Computed Properties

  • Exact Mass: 266.16700
  • Monoisotopic Mass: 266.167065321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.011
  • Boiling Point: 421°C at 760 mmHg
  • Flash Point: 183°C
  • Refractive Index: 1.556
  • PSA: 17.07000
  • LogP: 4.73570

3',5'-Dimethyl-3-(2,6-dimethylphenyl)propiophenone Customs Data

  • HS CODE:2914399090
  • Customs Data:

    China Customs Code:

    2914399090

    Overview:

    2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

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3',5'-Dimethyl-3-(2,6-dimethylphenyl)propiophenone Related Literature

Additional information on 3',5'-Dimethyl-3-(2,6-dimethylphenyl)propiophenone

Comprehensive Overview of 3',5'-Dimethyl-3-(2,6-dimethylphenyl)propiophenone (CAS No. 898754-92-2)

3',5'-Dimethyl-3-(2,6-dimethylphenyl)propiophenone (CAS No. 898754-92-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, fragrance synthesis, and advanced material research. This compound, characterized by its unique dimethyl-substituted phenyl and propiophenone backbone, offers versatile applications due to its structural stability and reactivity. Researchers and industry professionals are increasingly exploring its potential in high-performance polymer additives and photoinitiators, aligning with the growing demand for sustainable and efficient chemical solutions.

The molecular structure of 3',5'-Dimethyl-3-(2,6-dimethylphenyl)propiophenone features two methyl groups at the 3' and 5' positions of the phenyl ring, along with a 2,6-dimethylphenyl moiety attached to the propiophenone core. This configuration enhances its steric hindrance, making it a valuable candidate for UV-curable coatings and adhesive formulations. Recent studies highlight its role in improving the durability and efficiency of light-initiated polymerization processes, a hot topic in green chemistry and renewable material development.

In the pharmaceutical sector, CAS No. 898754-92-2 is investigated as a potential intermediate for bioactive molecule synthesis. Its ability to act as a chiral building block has sparked interest in asymmetric catalysis, addressing the need for enantioselective drug production. With the rise of AI-driven drug discovery, this compound's structural flexibility aligns with computational models predicting novel small-molecule therapeutics, a frequently searched topic in scientific databases.

From an industrial perspective, 3',5'-Dimethyl-3-(2,6-dimethylphenyl)propiophenone is leveraged in flavor and fragrance applications due to its aromatic profile. Its stability under high-temperature conditions makes it suitable for essential oil modifications and synthetic musk production, catering to the booming clean beauty and sustainable perfume trends. Consumers and manufacturers alike are searching for eco-friendly fragrance alternatives, positioning this compound as a viable option.

Environmental and regulatory considerations are paramount when discussing CAS No. 898754-92-2. The compound's low toxicity profile and biodegradability potential align with global initiatives like REACH compliance and green chemistry principles. These aspects are critical for industries aiming to reduce their carbon footprint, a recurring theme in corporate sustainability reports and academic research.

In summary, 3',5'-Dimethyl-3-(2,6-dimethylphenyl)propiophenone (CAS No. 898754-92-2) exemplifies innovation at the intersection of chemistry and sustainability. Its multifaceted applications—from advanced materials to pharmaceutical intermediates—reflect the compound's adaptability to modern scientific and industrial challenges. As research progresses, this molecule is poised to play a pivotal role in addressing key questions around efficient chemical synthesis and environmentally benign processes, making it a subject of enduring relevance.

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